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Compound of Interest

Compound Name: MM-589 TFA

Cat. No.: B15606097

Essential Safety and Handling Guide for MM-589
TFA

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
MM-589 TFA, a potent inhibitor of the WD Repeat Domain 5 (WDR5) and Mixed Lineage
Leukemia (MLL) protein-protein interaction.[1][2] Given its biological potency, with an IC50 of
0.90 nM for WDR5 binding and 12.7 nM for MLL H3K4 methyltransferase activity, it is
imperative to treat this compound as a potentially hazardous substance.[1][2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure and prevent
contamination when handling MM-589 TFA. The following personal protective equipment is
mandatory.
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Goggles

Required for protection against
liquid splashes and chemical

vapors.[3]

Face Shield

Recommended when there is
a high risk of splashing, such
as during the initial
reconstitution of the lyophilized

powder.[4]

Body Protection

Laboratory Coat

A standard lab coat is the
minimum requirement to
protect clothing and skin from

potential splashes.[3][5]

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are commonly
used.[3][4] Consider double-
gloving for added protection,
especially when handling

concentrated solutions.[4]

Respiratory Protection

Respirator

Necessary when working with
the lyophilized powder to avoid
inhalation of fine particles or
when handling solutions in
poorly ventilated areas.[4] The
type of respirator should be
selected based on a risk

assessment.

Operational Plan for Handling MM-589 TFA

Adherence to a strict operational protocol is essential for the safe handling of this potent

compound.

1. Receiving and Storage:
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» Upon receipt, visually inspect the container for any damage or compromised seals.

o Store the lyophilized powder at -20°C or -80°C in a tightly sealed, light-protective, and
desiccated container.[4]

» Before opening, allow the container to equilibrate to room temperature in a desiccator to
prevent condensation and moisture absorption, which can degrade the peptide.[4]

2. Reconstitution:

 All handling of the lyophilized powder and concentrated stock solutions should be conducted
in a designated area, such as a chemical fume hood or a ventilated laminar-flow enclosure,
to prevent inhalation of airborne particles.[5][6]

o For initial dissolution, appropriate solvents may include DMSO, DMF, acetonitrile, or
isopropanol, followed by careful dilution with an aqueous buffer.[4]

o Clearly label all solutions with the compound name, concentration, date of preparation, and
appropriate hazard warnings.

3. Experimental Use:

e When using MM-589 TFA in cell-based assays or other experiments, always wear the
appropriate PPE.

e Avoid cross-contamination by using fresh, sterile equipment for each handling step.[7]

« |If the compound is used in conjunction with biological materials, the resulting waste may
need to be treated as biohazardous.[5]

Disposal Plan

Proper disposal of MM-589 TFA and contaminated materials is critical to ensure laboratory
safety and environmental protection.

1. Waste Segregation:
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All materials that have come into contact with MM-589 TFA, including pipette tips, gloves,
empty vials, and other consumables, must be collected in a dedicated, clearly labeled, leak-
proof hazardous waste container.[3][4][5]

Aqueous waste containing the peptide should also be collected as chemical waste.[4]
. Inactivation of Liquid Waste:

For liquid waste, chemical inactivation is a recommended practice. This can be achieved by
treating the waste with a 10% bleach solution (final concentration of 0.5-1.0% sodium
hypochlorite), 1 M sodium hydroxide (NaOH), or 1 M hydrochloric acid (HCI).[3]

The inactivation process should be carried out in a chemical fume hood. A common ratio is 1
part waste to 10 parts inactivation solution.[3]

After a sufficient contact time (minimum 20-60 minutes for bleach), the solution may need to
be neutralized to a pH between 5.5 and 9.0 before final disposal.[3]

. Final Disposal:
Never dispose of MM-589 TFA waste in the regular trash or down the drain.[7]

All hazardous waste containers should be sealed and stored in a designated hazardous
waste accumulation area.[3]

Arrange for pickup and disposal by your institution's certified hazardous waste management
service in accordance with local, state, and federal regulations.[3][7]

Workflow for Safe Handling of MM-589 TFA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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